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Compound of Interest

Compound Name: Fmoc-NH-PEG6-alcohol

Cat. No.: B8114448

In-Depth Technical Guide: Fmoc-NH-PEG6-
alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fmoc-NH-PEG6-alcohol, a key
reagent in bioconjugation and drug development. It details its chemical properties, applications,
and relevant experimental workflows.

Core Molecular Information

Fmoc-NH-PEG6-alcohol is a heterobifunctional linker molecule widely utilized in the synthesis
of antibody-drug conjugates (ADCs) and other bioconjugates.[1][2][3][4] The molecule features
a fluorenylmethyloxycarbonyl (Fmoc) protected amine group, a hexaethylene glycol (PEG6)
spacer, and a terminal hydroxyl group. The Fmoc group provides a stable protecting group for
the amine, which can be readily removed under basic conditions to allow for conjugation. The
hydrophilic PEG spacer enhances the solubility and biocompatibility of the resulting conjugate.

[4]

Physicochemical Properties

A summary of the key quantitative data for Fmoc-NH-PEG6-alcohol is presented in the table
below.
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Property Value Reference
Molecular Weight 503.58 g/mol

Molecular Formula C27H37NOS8

CAS Number 1884208-29-0

Purity Typically >95%

Appearance White to off-white solid

Recommended storage at

Storage
-20°C

Experimental Protocols

The primary application of Fmoc-NH-PEG6-alcohol is as a linker in the synthesis of more
complex molecules, particularly in the field of bioconjugation and drug delivery. Below is a
generalized protocol for its use in peptide synthesis and subsequent conjugation.

Deprotection of the Fmoc Group

Objective: To remove the Fmoc protecting group to expose the primary amine for further
reaction.

Materials:

» Fmoc-NH-PEG6-alcohol

e 20% Piperidine in Dimethylformamide (DMF)
e Dimethylformamide (DMF)

e Dichloromethane (DCM)

e Inert gas (e.g., Nitrogen or Argon)

e Reaction vessel
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Procedure:

Dissolve Fmoc-NH-PEG6-alcohol in DMF in a reaction vessel under an inert atmosphere.
o Add the 20% piperidine in DMF solution to the reaction mixture.
« Stir the reaction at room temperature for 1-2 hours.

» Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-
mass spectrometry (LC-MS).

e Upon completion, remove the solvent under reduced pressure.

e Wash the resulting residue with DCM and dry under vacuum to yield the deprotected amine-
PEG6-alcohol.

Conjugation of the Deprotected Linker

Objective: To conjugate the exposed amine of the PEG linker to a molecule of interest (e.g., a
peptide or a small molecule drug).

Materials:

Deprotected amine-PEG6-alcohol

Carboxylic acid-containing molecule of interest

Coupling agents (e.g., HATU, HOBt, EDC)

Base (e.g., DIPEA)

Anhydrous DMF

Inert gas

Reaction vessel

Procedure:
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» Dissolve the carboxylic acid-containing molecule and the deprotected amine-PEG6-alcohol
in anhydrous DMF in a reaction vessel under an inert atmosphere.

e Add the coupling agents (e.g., HATU and HOBt, or EDC).
e Add the base (DIPEA) to the reaction mixture.

 Stir the reaction at room temperature for 4-24 hours.

o Monitor the reaction progress by TLC or LC-MS.

e Upon completion, quench the reaction and purify the desired conjugate using an appropriate
chromatographic technique (e.g., silica gel chromatography or reversed-phase HPLC).

Logical Workflow for ADC Synthesis

The following diagram illustrates a generalized workflow for the synthesis of an antibody-drug
conjugate (ADC) utilizing Fmoc-NH-PEG6-alcohol as a linker.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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